Cas no 712318-27-9 (3-acetyl-1-4-(phenylamino)phenylthiourea)

• Product Name: 3-acetyl-1-4-(phenylamino)phenylthiourea
• CAS No: 712318-27-9
• MF: C₁₅H₁₅N₃OS
• MW: 285.364101648331
• CID: 6503437
• Update Time: 2025-10-29

3-acetyl-1-4-(phenylamino)phenylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-1-4-(phenylamino)phenylthiourea
• N-{[(4-anilinophenyl)amino]carbonothioyl}acetamide
• Acetamide, N-[[[4-(phenylamino)phenyl]amino]thioxomethyl]-

• Inchi： 1S/C15H15N3OS/c1-11(19)16-15(20)18-14-9-7-13(8-10-14)17-12-5-3-2-4-6-12/h2-10,17H,1H3,(H2,16,18,19,20)
• InChI Key： XAWQZJXFOUPZEE-UHFFFAOYSA-N
• SMILES： C(NC(NC1=CC=C(NC2=CC=CC=C2)C=C1)=S)(=O)C

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• pka: 10.66±0.70(Predicted)

Additional information on 3-acetyl-1-4-(phenylamino)phenylthiourea

Exploring the Properties and Applications of 3-acetyl-1-4-(phenylamino)phenylthiourea (CAS No. 712318-27-9)

3-acetyl-1-4-(phenylamino)phenylthiourea (CAS No. 712318-27-9) is a specialized organic compound that has garnered attention in various research and industrial applications due to its unique structural and chemical properties. This compound belongs to the thiourea derivatives family, which are known for their versatility in chemical synthesis and material science. The presence of both acetyl and phenylamino groups in its structure makes it a valuable intermediate in the development of advanced materials and pharmaceuticals.

The molecular formula of 3-acetyl-1-4-(phenylamino)phenylthiourea is C₁₅H₁₅N₃O₁S, with a molecular weight of approximately 285.36 g/mol. Its structure features a thiourea core, which is functionalized with an acetyl group and a phenylamino substituent. This configuration imparts unique reactivity, making it useful in coupling reactions, catalysis, and as a building block for more complex molecules. Researchers often explore its potential in drug discovery and material science, given its ability to form stable complexes with metals and other organic compounds.

One of the key areas of interest for 3-acetyl-1-4-(phenylamino)phenylthiourea is its role in pharmaceutical research. Thiourea derivatives are widely studied for their biological activities, including antimicrobial, antifungal, and anticancer properties. The acetyl and phenylamino groups in this compound may enhance its binding affinity to biological targets, making it a candidate for further investigation in medicinal chemistry. Recent studies have also explored its potential as a fluorescence probe or sensor due to its ability to interact with specific ions or molecules.

In the field of material science, 3-acetyl-1-4-(phenylamino)phenylthiourea has shown promise as a precursor for advanced polymers and coatings. Its ability to form hydrogen bonds and coordinate with metal ions makes it suitable for designing self-healing materials and conductive polymers. Additionally, its thermal stability and solubility in common organic solvents facilitate its integration into various industrial processes.

The synthesis of 3-acetyl-1-4-(phenylamino)phenylthiourea typically involves the reaction of phenyl isothiocyanate with an appropriate amine derivative, followed by acetylation. Researchers optimize reaction conditions to achieve high yields and purity, which are critical for its applications in sensitive fields like biomedical engineering and electronics. Analytical techniques such as NMR, IR spectroscopy, and mass spectrometry are commonly employed to characterize the compound and confirm its structure.

From an industrial perspective, the demand for 3-acetyl-1-4-(phenylamino)phenylthiourea is driven by its utility in specialty chemicals and high-performance materials. Companies involved in pharmaceutical intermediates and advanced material manufacturing often seek high-purity batches of this compound to support their R&D efforts. The global market for thiourea derivatives is expected to grow, fueled by innovations in drug development and sustainable material solutions.

Environmental and safety considerations are also important when handling 3-acetyl-1-4-(phenylamino)phenylthiourea. While it is not classified as a hazardous substance, proper storage and handling protocols should be followed to ensure workplace safety. Researchers and manufacturers must adhere to regulatory guidelines to minimize any potential risks associated with its use.

In conclusion, 3-acetyl-1-4-(phenylamino)phenylthiourea (CAS No. 712318-27-9) is a multifaceted compound with significant potential in pharmaceuticals, material science, and industrial applications. Its unique chemical structure and reactivity make it a valuable asset for researchers and industries alike. As advancements in synthetic chemistry and material design continue, the role of this compound is likely to expand, offering new opportunities for innovation and discovery.